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Compound of Interest

N-(Triphenylmethyl)-DL-serine
Compound Name:
Methyl Ester

Cat. No.: B082108

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of chemical reagents is paramount. This document provides immediate, essential
safety and logistical information for N-(Triphenylmethyl)-DL-serine Methyl Ester, including a
detailed operational plan and disposal guidance.

Physicochemical and Safety Data

A clear understanding of the compound's properties is the foundation of safe handling.
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Property Value Reference

) N-(Triphenylmethyl)-DL-serine
Chemical Name [1]
Methyl Ester

N-Trityl-DL-serine Methyl
Synonyms [1112][3]
Ester, Trt-DL-Ser-OMe

CAS Number 13515-76-9 [21131141[5]
Molecular Formula C23H23NO3 [11[4115]
Molecular Weight 361.44 g/mol [5]
Physical Form Crystalline Powder [1]

Color White to Almost White [11[2]
Melting Point 146°C [1]

Room temperature,
recommended in a cool, dark
place (<15°C). Keep container
Storage tightly closed in a dry, cool, [21[3][6]
and well-ventilated place.
Protect from moisture and

store under inert gas.

Operational Plan for Safe Handling and Disposal
A systematic approach to handling and disposal minimizes risks and ensures a safe laboratory
environment.

1. Engineering Controls and Personal Protective Equipment (PPE)

» Ventilation: Handle in a well-ventilated place.[4] The use of a local exhaust ventilation system
is recommended to prevent the dispersion of dust.[6]

o Eye and Face Protection: Wear tightly fitting safety goggles or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[4][7][8]
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Hand Protection: Wear appropriate chemical-impermeable protective gloves.[4] Gloves must
be inspected prior to use. Wash and dry hands after handling.[4]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[7]
[8] Fire/flame resistant and impervious clothing is recommended.[4]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator.[4] In case of insufficient ventilation during large-scale use, wear suitable
respiratory equipment.[9] For small-scale laboratory use, a NIOSH/MSHA or European
Standard EN 149:2001 approved respirator may be used if exposure is likely.[9]

. Handling Procedures

Avoid contact with skin and eyes.[4][6]

Avoid the formation and inhalation of dust and aerosols.[4]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[4]

Handle in accordance with good industrial hygiene and safety practices.[7]

Wash hands and face thoroughly after handling.[6]

. First Aid Measures

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[4]

Skin Contact: Immediately take off all contaminated clothing. Wash off with soap and plenty
of water. Consult a doctor if irritation or a rash occurs.[4][6]

Eye Contact: Rinse with pure water for at least 15 minutes.[4] Get medical attention.[7]

Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to
an unconscious person. Call a doctor or Poison Control Center immediately.[4]

. Accidental Release Measures
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» Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective
equipment.[4][7] Evacuate personnel to safe areas and keep people away from and upwind
of the spill.[4]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
chemical enter drains.[4]

o Containment and Cleaning Up: Collect and arrange for disposal.[4] Sweep up and shovel
into suitable, closed containers for disposal.[7] Use spark-proof tools and explosion-proof
equipment.[4]

5. Disposal Plan

e Product Disposal: Dispose of the material in accordance with appropriate local, state, and
federal laws and regulations.[4]

o Contaminated Packaging: Containers can be triple rinsed (or equivalent) and offered for
recycling or reconditioning.[4] Alternatively, the packaging can be punctured to make it
unusable for other purposes and then disposed of in a sanitary landfill.[4]

Experimental Workflow

The following diagram illustrates the standard workflow for the safe handling of N-
(Triphenylmethyl)-DL-serine Methyl Ester, from preparation to disposal.

Click to download full resolution via product page

Caption: Workflow for safe handling of N-(Triphenylmethyl)-DL-serine Methyl Ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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